sodium;2-(furan-2-ylmethylamino)-4-(N-methylanilino)-5-sulfamoylbenzenesulfonate
sodium;2-(furan-2-ylmethylamino)-4-(N-methylanilino)-5-sulfamoylbenzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
111744-90-2
VCID:
VC20828890
InChI:
InChI=1S/C18H19N3O6S2.Na/c1-21(13-6-3-2-4-7-13)16-10-15(20-12-14-8-5-9-27-14)17(29(24,25)26)11-18(16)28(19,22)23;/h2-11,20H,12H2,1H3,(H2,19,22,23)(H,24,25,26);/q;+1/p-1
SMILES:
CN(C1=CC=CC=C1)C2=C(C=C(C(=C2)NCC3=CC=CO3)S(=O)(=O)[O-])S(=O)(=O)N.[Na+]
Molecular Formula:
C18H18N3NaO6S2
Molecular Weight:
459.5 g/mol
sodium;2-(furan-2-ylmethylamino)-4-(N-methylanilino)-5-sulfamoylbenzenesulfonate
CAS No.: 111744-90-2
Cat. No.: VC20828890
Molecular Formula: C18H18N3NaO6S2
Molecular Weight: 459.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 111744-90-2 |
|---|---|
| Molecular Formula | C18H18N3NaO6S2 |
| Molecular Weight | 459.5 g/mol |
| IUPAC Name | sodium;2-(furan-2-ylmethylamino)-4-(N-methylanilino)-5-sulfamoylbenzenesulfonate |
| Standard InChI | InChI=1S/C18H19N3O6S2.Na/c1-21(13-6-3-2-4-7-13)16-10-15(20-12-14-8-5-9-27-14)17(29(24,25)26)11-18(16)28(19,22)23;/h2-11,20H,12H2,1H3,(H2,19,22,23)(H,24,25,26);/q;+1/p-1 |
| Standard InChI Key | ARTGGTKDKDDMJE-UHFFFAOYSA-M |
| Isomeric SMILES | CN(C1=CC=CC=C1)C2=C(C=C(C(=C2)NCC3=CC=CO3)S(=O)(=O)[O-])S(=O)(=O)N.[Na+] |
| SMILES | CN(C1=CC=CC=C1)C2=C(C=C(C(=C2)NCC3=CC=CO3)S(=O)(=O)[O-])S(=O)(=O)N.[Na+] |
| Canonical SMILES | CN(C1=CC=CC=C1)C2=C(C=C(C(=C2)NCC3=CC=CO3)S(=O)(=O)[O-])S(=O)(=O)N.[Na+] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator